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An In-depth Technical Guide to the Spectroscopic Data of 5-Phenylmorpholin-3-one

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Phenylmorpholin-3-one is a heterocyclic compound belonging to the morpholinone class,

which are recognized as privileged structures in medicinal chemistry due to their presence in

numerous bioactive molecules.[1] Accurate structural elucidation and characterization are

paramount in the drug development pipeline, ensuring compound identity, purity, and stability.

This technical guide provides a comprehensive overview of the expected spectroscopic data

for 5-Phenylmorpholin-3-one, including Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS). By synthesizing data from analogous

structures and fundamental spectroscopic principles, this document serves as a practical

reference for researchers engaged in the synthesis, analysis, and application of this important

chemical scaffold.
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The structural integrity of a chemical entity is the foundation of its function. For 5-
Phenylmorpholin-3-one, with the molecular formula C₁₀H₁₁NO₂ and a molecular weight of

approximately 177.20 g/mol , a combination of spectroscopic techniques provides a detailed

"fingerprint" for unambiguous identification.[2][3] Each method probes different aspects of the

molecule's constitution, and together, they offer a synergistic and self-validating system of

characterization.

¹H and ¹³C NMR reveals the chemical environment of each hydrogen and carbon atom,

respectively, mapping the carbon-hydrogen framework.

IR Spectroscopy identifies the functional groups present by detecting the vibrational

frequencies of specific chemical bonds (e.g., C=O, N-H, C-O).

Mass Spectrometry determines the molecular weight and provides clues to the molecular

structure through controlled fragmentation patterns.

Caption: Chemical structure of 5-Phenylmorpholin-3-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry.

The data presented here are predictive, based on established chemical shift principles and

data from closely related analogs.[4][5]

¹H NMR Spectroscopy
The proton NMR spectrum provides information on the number of different types of protons and

their neighboring environments. For 5-Phenylmorpholin-3-one, one would expect signals

corresponding to the phenyl ring protons, the methine proton at C5, the methylene protons at

C2 and C6, and the amine proton.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 15 Tech Support

https://www.benchchem.com/product/b3021580/docs?utm_src=pdf-body#spectroscopic-data-of-5-phenylmorpholin-3-one
https://www.benchchem.com/product/b3021580/docs?utm_src=pdf-body#spectroscopic-data-of-5-phenylmorpholin-3-one
https://cymitquimica.com/products/10-F222993/5-phenylmorpholin-3-one/
https://pubchem.ncbi.nlm.nih.gov/compound/5153080
https://www.benchchem.com/product/b3021580/docs?utm_src=pdf-body#spectroscopic-data-of-5-phenylmorpholin-3-one
https://patents.google.com/patent/CN106928162B/en
https://www.mdpi.com/2073-4352/14/10/871
https://www.benchchem.com/product/b3021580/docs?utm_src=pdf-body#spectroscopic-data-of-5-phenylmorpholin-3-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Causality
Behind
Assignment

~ 7.40 - 7.25 Multiplet 5H Ar-H

The five
protons of the
monosubstitut
ed phenyl ring
typically
resonate in
this region due
to the
deshielding
effect of the
aromatic ring
current.

~ 6.50 Broad Singlet 1H N-H

The amide

proton is often

broad due to

quadrupole

coupling with the

nitrogen atom

and can

exchange with

trace water,

further

broadening the

signal. Its

chemical shift is

highly dependent

on solvent and

concentration.

~ 4.60 Doublet of

Doublets

1H H-5 This methine

proton is

adjacent to the

phenyl group and

the C6
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Causality
Behind
Assignment

methylene group,

leading to

splitting by both.

The phenyl

group's electron-

withdrawing

nature shifts it

downfield.

~ 4.30
Doublet of

Doublets
1H H-6a

The two protons

on C6 are

diastereotopic.

They are split by

each other

(geminal

coupling) and by

the H-5 proton

(vicinal coupling).

Proximity to the

electronegative

oxygen atom

causes a

downfield shift.

~ 3.90
Doublet of

Doublets
1H H-6b

The second

diastereotopic

proton on C6.

~ 3.75 Doublet of

Doublets

1H H-2a These methylene

protons are

adjacent to the

amide nitrogen.

They are

diastereotopic

and split by each
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Causality
Behind
Assignment

other and

potentially show

long-range

coupling.

| ~ 3.55 | Doublet of Doublets | 1H | H-2b | The second diastereotopic proton on C2. |

¹³C NMR Spectroscopy
The ¹³C NMR spectrum indicates the number of unique carbon environments in the molecule.

5-Phenylmorpholin-3-one has 10 carbon atoms, but due to symmetry in the phenyl group

(C2'/C6' and C3'/C5' are equivalent), 8 distinct signals are expected.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment
Causality Behind
Assignment

~ 170.5 C=O (C-3)

The carbonyl carbon of an
amide (lactam) functional
group is strongly
deshielded and appears
significantly downfield.[6]

~ 138.0 Ar C-1' (Quaternary)

The ipso-carbon of the phenyl

ring, attached to the

morpholinone ring.

~ 129.0 Ar C-3'/C-5'

Aromatic CH carbons, with

chemical shifts typical for a

monosubstituted benzene ring.

~ 128.5 Ar C-4'
Aromatic CH carbon at the

para position.

~ 126.0 Ar C-2'/C-6'
Aromatic CH carbons at the

ortho positions.

~ 72.0 C-6

This carbon is bonded to the

electronegative oxygen atom,

causing a significant downfield

shift into the typical C-O

region.

~ 55.0 C-5

The methine carbon attached

to the phenyl group and

nitrogen.

| ~ 45.0 | C-2 | The methylene carbon adjacent to the amide nitrogen. |

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the functional groups within a

molecule. The vibrational frequencies of bonds are sensitive to their environment, providing a

characteristic spectral fingerprint.
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Table 3: Predicted Characteristic IR Absorption Bands
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Wavenumber
(cm⁻¹)

Vibration Type Functional Group
Rationale for
Assignment

~ 3200 (broad) N-H Stretch Secondary Amide

The N-H bond
stretch in amides
typically appears
as a broad band in
this region.[7]

~ 3100-3000 C-H Stretch Aromatic

C-H stretching

vibrations from the sp²

hybridized carbons of

the phenyl ring.[8]

~ 2950-2850 C-H Stretch Aliphatic

C-H stretching

vibrations from the sp³

hybridized carbons of

the morpholinone ring.

[9]

~ 1680 (strong) C=O Stretch Amide (Lactam)

The carbonyl stretch

is one of the most

intense and

characteristic peaks in

the IR spectrum. Its

position here is typical

for a six-membered

lactam.[9]

~ 1600, 1480 C=C Stretch Aromatic Ring

These absorptions are

characteristic of

carbon-carbon

stretching within the

aromatic ring.[8]

~ 1250 C-O Stretch Ether

Corresponds to the

stretching vibration of

the C-O-C ether

linkage within the

morpholine ring.[7]
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Wavenumber
(cm⁻¹)

Vibration Type Functional Group
Rationale for
Assignment

~ 1220 C-N Stretch Amide

The stretching

vibration of the

carbon-nitrogen bond.

| ~ 750, 700 | C-H Bend (out-of-plane) | Monosubstituted Aromatic | These strong bands are

highly diagnostic for the substitution pattern on a benzene ring. |

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of a compound and offers structural

information from its fragmentation pattern upon ionization. For 5-Phenylmorpholin-3-one
(C₁₀H₁₁NO₂), the exact mass is 177.0790 Da.

Molecular Ion (M⁺): m/z = 177

Key Fragmentation Pathways: A common fragmentation pathway for such structures involves

the cleavage of the morpholinone ring. The phenyl group provides a stable cationic fragment.

Table 4: Predicted Key Fragments in Mass Spectrum

m/z Possible Fragment Rationale

177 [C₁₀H₁₁NO₂]⁺ Molecular ion peak.

118 [C₈H₈N]⁺
Loss of the C₂H₃O₂ fragment

(O=C-CH₂-O).

104 [C₇H₆N]⁺
Loss of a CH₂ group from the

m/z 118 fragment.

91 [C₇H₇]⁺

Tropylium ion, a common

rearrangement fragment from

benzyl-containing compounds.

| 77 | [C₆H₅]⁺ | Phenyl cation, resulting from cleavage of the bond to the morpholinone ring. |
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[M]⁺˙
m/z = 177

Loss of CO
-28

Loss of CH₂O
-30

Loss of C₂H₂O
-42

[C₉H₁₁NO]⁺˙
m/z = 149

[C₉H₉NO]⁺˙
m/z = 147

[C₈H₉NO]⁺˙
m/z = 135

[C₆H₅CHNH₂]⁺
m/z = 106

Rearrangement

[C₆H₅]⁺
m/z = 77

Cleavage

Plausible MS Fragmentation Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Analysis

Detailed Structural Elucidation

Confirmation

Mass Spec
(m/z = 177)

1H NMR
(Proton Environments)

Confirms Mol. Formula

IR Spec
(C=O, N-H, C-O)

Confirms Func. Groups

13C NMR
(Carbon Backbone)

Establishes H-C Framework

Structure Confirmed:
5-Phenylmorpholin-3-one

Click to download full resolution via product page

Caption: Integrated workflow for the spectroscopic confirmation of 5-Phenylmorpholin-3-one.

Conclusion
This guide has outlined the expected spectroscopic characteristics of 5-Phenylmorpholin-3-
one. The synergistic use of NMR, IR, and MS provides a robust framework for the unequivocal

identification and characterization of this molecule. The provided tables of predicted data,

standard protocols, and analysis workflows serve as a valuable resource for scientists, aiding in

the efficient and accurate execution of their research and development endeavors. The

principles and data herein form a self-validating system, ensuring a high degree of confidence

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/product/b3021580/docs?utm_src=pdf-body-img#spectroscopic-data-of-5-phenylmorpholin-3-one
https://www.benchchem.com/product/b3021580/docs?utm_src=pdf-body#spectroscopic-data-of-5-phenylmorpholin-3-one
https://www.benchchem.com/product/b3021580/docs?utm_src=pdf-body#spectroscopic-data-of-5-phenylmorpholin-3-one
https://www.benchchem.com/product/b3021580/docs?utm_src=pdf-body#spectroscopic-data-of-5-phenylmorpholin-3-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


in the structural assignment, a critical requirement for advancing compounds in the fields of

medicinal chemistry and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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